Cas no 729-04-4 (Benzenamine, 2-methoxy-N-(4-nitrophenyl)-)

• Product name: Benzenamine, 2-methoxy-N-(4-nitrophenyl)-
• CAS No: 729-04-4
• MF: C₁₃H₁₂N₂O₃
• MW: 244.245983123779
• CID: 1757862
• PubChem ID: 4763829

Benzenamine, 2-methoxy-N-(4-nitrophenyl)- Chemical and Physical Properties

Names and Identifiers

• Benzenamine, 2-methoxy-N-(4-nitrophenyl)-
• N-(2-methoxyphenyl)-4-nitroaniline
• 2-methoxy-N-(4-nitrophenyl)aniline
• 729-04-4
• SCHEMBL3397565
• AKOS000286131

• Inchi： InChI=1S/C13H12N2O3/c1-18-13-5-3-2-4-12(13)14-10-6-8-11(9-7-10)15(16)17/h2-9,14H,1H3
• InChI Key： YXWSOPXCBPXQAY-UHFFFAOYSA-N
• SMILES： COC1=CC=CC=C1NC2=CC=C(C=C2)[N+](=O)[O-]

Computed Properties

• Exact Mass: 244.08486
• Monoisotopic Mass: 244.08479225g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 272
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 67.1Ų

Experimental Properties

• PSA: 64.4